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Compound of Interest

Compound Name:
4-Methylpyrimidine-2-

carboxamidine

CAS No.: 1330750-75-8

Cat. No.: B2406942

Get Quote

CAS: 1400764-31-9 (HCl salt) | Class: Amidine Heterocycle[1][2][3]

Executive Summary
4-Methylpyrimidine-2-carboxamidine (often supplied as the hydrochloride salt) is a high-

value pharmacophore used primarily in the synthesis of serine protease inhibitors (e.g., trypsin,

thrombin) and kinase inhibitors.[2] Its amidine moiety acts as a potent cation-

interactor within enzyme active sites, mimicking the arginine side chain.

Due to the high reactivity of the free base amidine (susceptibility to hydrolysis), this compound

is almost exclusively sourced as a hydrochloride salt. This guide provides a vetted supplier

landscape, quality control (QC) protocols, and a contingency synthesis workflow for

researchers facing supply shortages.
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Before engaging suppliers, verify these core specifications to ensure compatibility with

downstream applications (e.g., HTS, crystallography).

Parameter Specification Technical Note

Chemical Name

4-Methylpyrimidine-2-

carboximidamide

Hydrochloride

"Carboxamidine" and

"Carboximidamide" are

synonymous.[1][2][3]

CAS Number 1400764-31-9
Primary identifier for the HCl

salt.[1][2][3][4]

Molecular Formula C₆H₈N₄[5] · HCl
Free base MW: 136.15 g/mol ;

Salt MW: ~172.61 g/mol .

Solubility Water, DMSO, Methanol
Poor solubility in non-polar

solvents (DCM, Hexanes).

Stability Hygroscopic

Critical: Must be stored under

desiccant at -20°C to prevent

hydrolysis to the amide.[2]

Sourcing Strategy: Tiered Supplier Analysis
The supply chain for pyrimidine amidines is often fragmented. Below is a tiered analysis of

verified suppliers based on stock reliability and purity standards.

Tier 1: Global Distributors (High Reliability)
Best for: Immediate stock, standardized COA, and bulk consistency.

Sigma-Aldrich (MilliporeSigma)[2]

Catalog Status: Often listed under "Rare Chemicals" or "Building Blocks".

Pros: High QC standards (NMR/HPLC included).

Cons: Higher unit cost; occasional backorders.

Enamine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.acmec.com.cn/cas/156162-10-6/
https://www.chemicalbook.com/ShowSupplierProductsDetail_1914520_8600.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_1580880_13600.aspx
https://www.acmec.com.cn/cas/156162-10-6/
https://www.chemicalbook.com/ShowSupplierProductsDetail_1914520_8600.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_1580880_13600.aspx
https://www.huaxuejia.cn/goodsdes/1400764-31-9
https://www.a2bchem.com/143031-83-8.html
https://www.chemicalbook.com/ShowSupplierProductsDetail_1914520_8600.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_1914520_8600.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2406942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specialty: Largest global stock of heterocyclic building blocks.

Pros: Likely to have multi-gram quantities in stock; excellent synthesis support.

Direct Link: Search CAS 1400764-31-9 on EnamineStore.[1][2][3]

Combi-Blocks

Focus: Cost-effective building blocks.

Pros: Transparent pricing and lead times; often stocks the nitrile precursor (CAS 14085-

08-1) if the amidine is unavailable.[2]

Tier 2: Boutique & Custom Synthesis (Specialized)
Best for: Custom salt forms (e.g., Acetate) or bulk scale-up (>100g).

WuXi AppTec (LabNetwork): Connects to multiple Asian synthesis labs; good for price

comparison.

PharmaBlock: Specializes in novel heterocycles; high reliability for difficult structures.

Acmec Biochemical: Strong presence in the Asian market with competitive pricing for bulk

orders.

Selection Criteria Matrix
When requesting quotes, strictly define:

Purity: >95% (Standard), >98% (Required for X-ray crystallography).

Salt Form: Explicitly request Hydrochloride. Avoid free base unless using immediately.

Water Content: Request Karl Fischer (KF) titration data. High water content (>2%) indicates

degradation risk.

Technical Application & Validation
Quality Control (QC) Protocol
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Upon receipt, validate the compound identity and purity. Amidines degrade to amides (Mass

+1) or hydrolyze to acids.

1. Proton NMR (

H NMR) in DMSO-

:

Diagnostic Signal: Look for the methyl group singlet at

~2.55 ppm.

Amidine Protons: Broad singlets around

9.0–9.5 ppm (integrating to 3-4H depending on exchange).[2]

Pyrimidine Ring: Two doublets (or broad signals) in the aromatic region (

7.5–8.8 ppm).

Impurity Check: Watch for a sharp singlet at

~8.0 ppm (formic acid) or signals indicating the amide hydrolysis product (4-
methylpyrimidine-2-carboxamide).

2. HPLC Method:

Column: C18 Reverse Phase (Polar-embedded preferred).[2]

Mobile Phase: 0.1% TFA in Water (A) / Acetonitrile (B). Note: TFA is required to protonate the

amidine and improve peak shape.

Detection: UV at 254 nm.

Contingency: In-House Synthesis Workflow
If the commercial supply is exhausted, the amidine can be synthesized from 4-

methylpyrimidine-2-carbonitrile (CAS 14085-08-1) using a modified Pinner reaction.[2] This

protocol is self-validating via the disappearance of the nitrile peak in IR (~2230 cm⁻¹).[2]
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Synthesis Diagram (DOT Visualization)
The following diagram outlines the logical flow from precursor selection to final application.

Precursor:
4-Methylpyrimidine-2-carbonitrile

(CAS 14085-08-1)

Intermediate:
Methyl Imidate Salt

1. HCl(g), MeOH
0°C to RT, 12h

Target:
4-Methylpyrimidine-2-carboxamidine

(CAS 1400764-31-9)

2. NH3 / MeOH
Reflux, 4h

Application:
Kinase Inhibitor Synthesis

(Heterocycle Fusion)

Condensation
(e.g., Malonates)

Click to download full resolution via product page

Caption: Two-step Pinner synthesis pathway converting the nitrile precursor to the target

amidine salt.

Protocol Summary:

Imidate Formation: Dissolve nitrile in dry MeOH. Bubble dry HCl gas at 0°C until saturation.

Stir overnight. Precipitate with Et₂O to isolate the imidate ester hydrochloride.

Amidine Formation: Resuspend imidate in dry MeOH. Treat with anhydrous ammonia (7N in

MeOH). Heat to 50-60°C in a sealed pressure tube.

Purification: Evaporate solvent. Recrystallize from EtOH/Et₂O.

Handling & Storage
Hygroscopicity: The HCl salt is extremely hygroscopic.

Storage: Store in a tightly sealed vial with desiccant at -20°C.

Usage: Allow the vial to warm to room temperature before opening to prevent condensation,

which accelerates hydrolysis to the inactive amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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